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Compound of Interest

Compound Name: CPI-169 racemate

Cat. No.: B606793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of CPI-169 racemate, a potent and

selective small molecule inhibitor of Enhancer of Zeste Homolog 2 (EZH2). EZH2 is the

catalytic subunit of the Polycomb Repressive Complex 2 (PRC2), a key epigenetic regulator

that mediates gene silencing through the trimethylation of histone H3 at lysine 27 (H3K27me3).

Dysregulation of EZH2 activity is a known driver in various malignancies, particularly in certain

subtypes of non-Hodgkin's lymphoma (NHL). CPI-169 has emerged as a critical tool for

studying the therapeutic potential of EZH2 inhibition.

Core Mechanism of Action and Epigenetic Impact
CPI-169 functions as a competitive inhibitor of the S-adenosyl-L-methionine (SAM) binding site

of EZH2, thereby preventing the transfer of methyl groups to its histone substrate.[1][2] This

direct inhibition of EZH2's methyltransferase activity leads to a global reduction in H3K27me3

levels.[3][4] H3K27me3 is a repressive epigenetic mark; its removal can lead to the reactivation

of silenced tumor suppressor genes, ultimately inducing cell cycle arrest and apoptosis in

cancer cells dependent on EZH2 activity.[3][4]

Quantitative Data Summary
The potency and cellular activity of CPI-169 have been characterized through various in vitro

assays. The following tables summarize the key quantitative data.
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Target Assay Type IC50 (nM)

EZH2 (Wild-Type) Biochemical 0.24[5][6]

EZH2 (Y641N Mutant) Biochemical 0.51[5][6]

EZH1 Biochemical 6.1[5][6]

Table 1: Biochemical Potency of CPI-169

Cell Line Assay Type Endpoint Value (nM)

Not Specified Cellular H3K27me3 Reduction EC50 = 70[3]

KARPAS-422 Cell Viability GI50 <5000[6]

Table 2: Cellular Activity of CPI-169

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the core signaling pathway affected by CPI-169 and the

general workflows for key experiments.
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Preparation

Reaction Detection & Analysis
Prepare CPI-169 Serial Dilutions

Incubate PRC2, ³H-SAM, and CPI-169Prepare PRC2 Complex (EZH2, EED, SUZ12)

Prepare Biotinylated H3 Peptide Substrate & ³H-SAM

Initiate Reaction with H3 Peptide Quench Reaction Transfer to Streptavidin Plate & Read Radioactivity Calculate % Inhibition & Determine IC50

Endpoints

Seed KARPAS-422 Cells

Treat with CPI-169 (Dose Range) for 4 Days

Cell Viability Assay (e.g., CellTiter-Glo) Western Blot for H3K27me3

Determine GI50 Quantify H3K27me3 Levels

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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